Cas no 1214344-00-9 (Methyl 3-nitro-4-(pyridin-3-yl)benzoate)

• Product Name: Methyl 3-nitro-4-(pyridin-3-yl)benzoate
• CAS No: 1214344-00-9
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 4955265
• Update Time: 2025-06-08

Methyl 3-nitro-4-(pyridin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-nitro-4-(pyridin-3-yl)benzoate
• Methyl 3-nitro-4-(pyridin-3-yl)benzoate

• Inchi： 1S/C13H10N2O4/c1-19-13(16)9-4-5-11(12(7-9)15(17)18)10-3-2-6-14-8-10/h2-8H,1H3
• InChI Key： YGJAGOPUFITEBK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C2C=NC=CC=2)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 3-nitro-4-(pyridin-3-yl)benzoate

Research Update on Methyl 3-nitro-4-(pyridin-3-yl)benzoate (CAS: 1214344-00-9) in Chemical Biology and Pharmaceutical Applications

Methyl 3-nitro-4-(pyridin-3-yl)benzoate (CAS: 1214344-00-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its nitro and pyridinyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules with pharmacological activity. Recent studies have explored its role in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, highlighting its broad utility in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Methyl 3-nitro-4-(pyridin-3-yl)benzoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a key target in the treatment of B-cell malignancies and autoimmune diseases. The researchers employed a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, providing valuable insights for further optimization of BTK-targeted therapies.

Another notable application of Methyl 3-nitro-4-(pyridin-3-yl)benzoate was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized as a building block for the development of anti-inflammatory agents. The study focused on modifying the nitro and ester functional groups to enhance selectivity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The resulting analogs showed promising COX-2 inhibition with reduced gastrointestinal toxicity, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Recent advancements in synthetic methodologies have also improved the accessibility of Methyl 3-nitro-4-(pyridin-3-yl)benzoate. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, employing catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. This innovation addresses previous challenges related to yield and purity, facilitating its broader adoption in industrial and academic settings.

Despite its promising applications, challenges remain in the clinical translation of Methyl 3-nitro-4-(pyridin-3-yl)benzoate-derived compounds. Issues such as metabolic stability, bioavailability, and off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as highlighted in a 2024 review article in Expert Opinion on Drug Discovery.

In conclusion, Methyl 3-nitro-4-(pyridin-3-yl)benzoate (CAS: 1214344-00-9) represents a valuable scaffold in drug discovery, with demonstrated potential in kinase inhibition, anti-inflammatory therapy, and antimicrobial applications. Continued research into its derivatives and synthetic pathways is expected to yield novel therapeutic candidates, reinforcing its importance in the field of chemical biology and pharmaceutical sciences.